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Compound of Interest

Compound Name: 2-Nitrobenzamide

Cat. No.: B184338

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Nitrobenzamide (C7HsN20s3), a key intermediate in organic synthesis. The document is
intended for researchers, scientists, and professionals in drug development, offering detailed
data, experimental methodologies, and a logical workflow for its characterization.

Quantitative Data Summary

The melting and boiling points of 2-Nitrobenzamide have been determined and reported

across various sources. The following table summarizes these key physical properties for easy
comparison.
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Physical
Value (°C) Value (°F) Value (K) Pressure Source
Property
Thermo
Melting Point 170.0-176.0 N/A Scientific
Chemicals[1]
Sigma-
Aldrich[2],
174 - 178 N/A _
ChemicalBoo
k[3]
Lab Pro
175 N/A
Inc[4]
176.6 349.9 449.75 N/A PubChem
Sigma-
. . Aldrich,
Boiling Point 317 590.15 760 mmHg )
ChemicalBoo
k
317.2 603 590.35 760 mmHg PubChem

Experimental Protocols

While specific experimental documentation for the determination of 2-Nitrobenzamide's

melting and boiling points is not detailed in the provided search results, standard laboratory

procedures are well-established for these measurements.

2.1. Melting Point Determination (Capillary Method)

The melting point of a crystalline solid like 2-Nitrobenzamide is typically determined using a

melting point apparatus with a heated block and a thermometer.

o Sample Preparation: A small amount of dry, purified 2-Nitrobenzamide powder is packed

into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.
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 Instrumentation: The capillary tube is placed in a melting point apparatus (such as a
Thomas-Hoover or a digital Mel-Temp®).

o Methodology:

o The sample is heated rapidly to a temperature approximately 15-20°C below the expected
melting point.

o The heating rate is then reduced to 1-2°C per minute to ensure thermal equilibrium
between the sample, the heating block, and the thermometer.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid mass turns into a clear liquid is recorded as the
end of the melting range. The reported melting point is often a range (e.g., 174-178 °C).

2.2. Boiling Point Determination

Given the high boiling point of 2-Nitrobenzamide (317 °C), its determination requires careful
execution to avoid thermal decomposition.

 Instrumentation: The boiling point can be determined using distillation apparatus or a Thiele
tube.

» Methodology (Distillation):

o A small quantity of 2-Nitrobenzamide is placed in a distillation flask with boiling chips.

o The flask is heated, and the vapor is allowed to rise and surround the bulb of a
thermometer.

o The temperature is recorded when it stabilizes, indicating that the vapor and liquid are in
equilibrium. This temperature is the boiling point at the given atmospheric pressure.

» Considerations: Due to the high temperature, vacuum distillation may be employed to lower
the boiling point and prevent decomposition. The boiling point at atmospheric pressure can
then be extrapolated using a nomograph.
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Logical and Experimental Workflow

The characterization of a chemical compound such as 2-Nitrobenzamide follows a logical
progression from synthesis to purification and subsequent analysis of its physical and chemical

properties.

Synthesis & Purification

Synthesis of 2-Nitrobenzamide

'

Purification (e.g., Recrystallization)

An:%ysis

Spectroscopic Analysis
(NMR, IR, MS)

'

Purity Assessment
(e.g., HPLC, GC)

'

Physicochemical Property

[_ Determination __‘
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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